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Compound of Interest

Compound Name:
Cyclohexanecarboxamide, N-(6-

nitro-2-benzothiazolyl)-

Cat. No.: B1663264 Get Quote

Technical Support Center: N-(6-nitro-2-
benzothiazolyl)cyclohexanecarboxamide
This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) for researchers, scientists, and drug development professionals working with

N-(6-nitro-2-benzothiazolyl)cyclohexanecarboxamide.

Frequently Asked Questions (FAQs)
Q1: What is the known solubility of N-(6-nitro-2-benzothiazolyl)cyclohexanecarboxamide in

common laboratory solvents?

N-(6-nitro-2-benzothiazolyl)cyclohexanecarboxamide is a white to beige powder. Its

documented solubility is in Dimethyl Sulfoxide (DMSO) at a concentration of 20 mg/mL.[1]

While comprehensive data in other solvents is limited, benzothiazole derivatives, in general,

tend to be soluble in organic solvents such as ethanol and methanol but exhibit poor solubility

in water.

Q2: I am observing incomplete dissolution or precipitation of the compound in my experimental

media. What are the likely causes and solutions?
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Incomplete dissolution or precipitation can be attributed to several factors including solvent

choice, concentration, temperature, and pH. The inherent chemical properties of amides and

nitro compounds can also contribute to low aqueous solubility.

Troubleshooting Steps:

Solvent Selection: Ensure you are using an appropriate organic solvent as the primary stock

solution. DMSO is a recommended starting point.[1]

Concentration: Do not exceed the known solubility limit of 20 mg/mL in DMSO.[1] If a lower

concentration is precipitating, consider issues with the final dilution step into your aqueous

experimental buffer.

Temperature: Gently warming the solution can aid in dissolution. However, be cautious of

potential compound degradation at elevated temperatures. It is advisable to perform a

stability test if heating is required.

pH of Aqueous Media: The pH of your final assay buffer can influence the solubility of the

compound. Amide linkages can be sensitive to highly acidic or basic conditions.[2]

Experimenting with slight pH adjustments of your buffer, if your experimental parameters

allow, may improve solubility.

Co-solvents: For dilutions into aqueous solutions, using a small percentage of a co-solvent

like ethanol or polyethylene glycol (PEG) can help maintain solubility. It is critical to ensure

the final concentration of the co-solvent is compatible with your experimental system and

does not induce artifacts.

Sonication: Applying gentle sonication can help to break up aggregates and promote

dissolution.

Q3: How should I prepare a stock solution of N-(6-nitro-2-

benzothiazolyl)cyclohexanecarboxamide?

Based on the available data, a stock solution can be prepared in DMSO.

Experimental Protocol: Preparation of a 10 mM Stock Solution in DMSO
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Calculate the required mass: The molecular weight of N-(6-nitro-2-

benzothiazolyl)cyclohexanecarboxamide is 305.35 g/mol . To prepare 1 mL of a 10 mM stock

solution, you will need 3.05 mg of the compound.

Weigh the compound: Accurately weigh 3.05 mg of N-(6-nitro-2-

benzothiazolyl)cyclohexanecarboxamide powder using a calibrated analytical balance.

Dissolution: Add the weighed compound to a sterile microcentrifuge tube. Add 1 mL of

anhydrous, cell-culture grade DMSO.

Mixing: Vortex the solution until the compound is completely dissolved. Gentle warming (to

no more than 37°C) or brief sonication may be used to facilitate dissolution if necessary.

Storage: Store the stock solution at -20°C or -80°C in small aliquots to avoid repeated

freeze-thaw cycles.

Q4: What is the mechanism of action of N-(6-nitro-2-benzothiazolyl)cyclohexanecarboxamide?

N-(6-nitro-2-benzothiazolyl)cyclohexanecarboxamide is a vasodilating agent.[1] Its mechanism

of action involves three key activities:

Stimulation of soluble guanylyl cyclase (sGC): This leads to an increase in intracellular cyclic

guanosine monophosphate (cGMP), a second messenger that plays a crucial role in smooth

muscle relaxation.

Activation of potassium (K+) channels: The opening of potassium channels leads to

hyperpolarization of the cell membrane, which contributes to vasodilation.

Blockade of extracellular calcium (Ca2+) influx: By blocking calcium channels, the influx of

calcium ions into vascular smooth muscle cells is inhibited. Since calcium is essential for

muscle contraction, this blockade results in vasodilation.[1][3][4][5][6]

Data Presentation
Table 1: Physicochemical and Solubility Data for N-(6-nitro-2-

benzothiazolyl)cyclohexanecarboxamide
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Property Value Reference

Molecular Formula C14H15N3O3S [1]

Molecular Weight 305.35 g/mol [1]

Appearance White to beige powder [1]

Solubility in DMSO 20 mg/mL [1]

Mandatory Visualizations
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Caption: Signaling pathway of N-(6-nitro-2-benzothiazolyl)cyclohexanecarboxamide leading to

vasodilation.
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Caption: Experimental workflow for the preparation and use of N-(6-nitro-2-

benzothiazolyl)cyclohexanecarboxamide solutions.
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Logical Troubleshooting Flowchart
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Caption: Logical troubleshooting guide for N-(6-nitro-2-benzothiazolyl)cyclohexanecarboxamide

solubility issues.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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